Cas no 72308-52-2 (8H-Purin-8-one,2,6-diamino-7,9-dihydro-)

8H-Purin-8-one,2,6-diamino-7,9-dihydro- structure
72308-52-2 structure
Product Name:8H-Purin-8-one,2,6-diamino-7,9-dihydro-
CAS No:72308-52-2
MF:C5H6N6O
MW:166.140738964081
CID:565645
PubChem ID:5355246
Update Time:2025-04-19

8H-Purin-8-one,2,6-diamino-7,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 8H-Purin-8-one,2,6-diamino-7,9-dihydro-
    • 2,6-DIAMINO-9H-PURINE-8-OL
    • 2,6-diamino-1,7-dihydro-8H-purin-8-one
    • 2,6-diamino-7,9-dihydro-purin-8-one
    • 2,6-Diamino-7H-purin-8-ol
    • 2,6-diamino-8-purinol
    • Einecs 276-576-4
    • 8H-Purin-8-one, 2,6-diamino-7,9-dihydro-
    • NSC-30101
    • SCHEMBL2894426
    • 2,6-DIAMINO-9H-PURIN-8-OL
    • FT-0610528
    • 2,6-diamino-8,9-dihydro-7H-purin-8-one
    • NSC30101
    • 2,6-diamino-7,9-dihydro-8h-purin-8-one
    • NS00037360
    • NSC 30101
    • DTXSID70222656
    • 8-Purinol, 2,6-diamino-
    • SCHEMBL4748630
    • PJ65QW5KB5
    • AB09136
    • 2,6-diamino-1,7-dihydropurin-8-one
    • AKOS015995931
    • Oprea1_139337
    • 72308-52-2
    • 2,6-diamino-7,9-dihydropurin-8-one
    • Inchi: 1S/C5H6N6O/c6-2-1-3(10-4(7)9-2)11-5(12)8-1/h(H6,6,7,8,9,10,11,12)
    • InChI Key: LREVGBUCKQNOFO-UHFFFAOYSA-N
    • SMILES: O=C1NC2=C(C(N)=NC(N)=N2)N1

Computed Properties

  • Exact Mass: 166.06000
  • Monoisotopic Mass: 166.06030884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 126.73000
  • LogP: 0.38530
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